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Compound of Interest

Compound Name: 1-Phenyl-3-buten-1-ol

Cat. No.: B1198909

Essential Safety and Handling Guide for 1-
Phenyl-3-buten-1-ol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Phenyl-3-buten-1-ol (CAS:
936-58-3). Adherence to these protocols is essential for ensuring laboratory safety and
procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Phenyl-3-buten-1-ol is a colorless liquid that presents several health hazards.[1] Intense or
prolonged exposure may cause temporary incapacitation or potential residual injury.[1] It is
classified as harmful if swallowed, and causes skin and serious eye irritation.[2][3] It may also
cause respiratory irritation.[3] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory.

Required PPE for Handling 1-Phenyl-3-buten-1-ol:
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PPE Category

Specification

Rationale

Eye & Face Protection

Face shield and chemical

safety glasses.

Must be approved under
government standards like
NIOSH (US) or EN 166 (EU) to
protect against splashes and

vapors.[1]

Hand Protection

Chemically resistant,
impervious gloves (e.g., Nitrile,

Neoprene).

Gloves must be inspected
before use. Use proper glove
removal technique to avoid

skin contact.

Body Protection

Complete chemical-resistant

suit or lab coat.

The type of protective
equipment must be selected
according to the concentration
and amount of the substance

being used.[1]

Respiratory Protection

Use in a well-ventilated area or

fume hood.

If risk assessment indicates, a
full-face respirator with
appropriate cartridges (e.g.,
type ABEK) or a supplied-air

respirator should be used.[1]

Chemical Properties and Safety Data

A summary of key quantitative data for 1-Phenyl-3-buten-1-ol is provided below for quick

reference.
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Property Value

CAS Number 936-58-3[1][4]

Molecular Formula C10H120][2]

Molecular Weight 148.20 g/mol [2]

Appearance Colorless liquid[1]

Boiling Point 234 °C[1]

Flash Point 102.8 °C (closed cup)[1]

Density 0.992 g/cm?3 at 25 °C[1]

Acute Toxicity (Oral, Rat LD50) 2,000 - 4,000 mg/kg[1]

NFPA 704 Rating Health: 2, Fire: 1, Reactivity: 0[1]

Standard Operating Procedure for Handling

The following workflow outlines the necessary steps for safely handling 1-Phenyl-3-buten-1-ol
from preparation to disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemsrc.com/en/cas/936-58-3_122196.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylbut-3-en-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylbut-3-en-1-ol
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.chemicalbook.com/msds/1-phenyl-3-buten-1-ol.htm
https://www.benchchem.com/product/b1198909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Protocol
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Figure 1: Standard workflow for handling 1-Phenyl-3-buten-1-ol.

Emergency and First Aid Protocols

Immediate action is required in case of accidental exposure or spills.

e General Advice: In any case of exposure, consult a physician and provide them with the
Safety Data Sheet (SDS) for this chemical.[1]

« If Inhaled: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek medical attention.[1][3]

o Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area
thoroughly with soap and plenty of water.[1][3]

e Eye Contact: Immediately flush eyes with water for at least 15 minutes, making sure to
remove contact lenses if present and easy to do so.[1][3] Continue rinsing and consult a
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physician.[1][3]

« |If Swallowed: Do not induce vomiting. Rinse the mouth with water and never give anything
by mouth to an unconscious person.[1][3] Seek immediate medical attention.[1][3]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
further exposure.

Spill Containment:
e Ensure adequate ventilation and wear all required PPE.[1]
o Prevent the spill from entering drains or waterways.[1]

o Absorb the spill using an inert, non-combustible material such as sand, earth, or vermiculite.

[1]

o Collect the absorbed material and place it into a suitable, sealed container labeled for
hazardous waste disposal.[1]

Waste Disposal:
e This material and its container must be disposed of as hazardous waste.[1]
 All disposal practices must be in accordance with federal, state, and local regulations.

e Do not mix with other waste streams. Leave the chemical in its original container where
possible.

o Contaminated containers should be handled as if they contain the product itself. Arrange for
disposal through a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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